Cas no 1337967-93-7 (1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane)

• Product Name: 1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane
• CAS No: 1337967-93-7
• MF: C₂₃H₂₂N₄O₄S₂
• MW: 482.575182437897
• CID: 1090014
• PubChem ID: 54765148
• Update Time: 2025-09-28

1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane
• 5-[(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)sulfonyl]isoquinoline
• SR-00000000578
• DS-015813
• DTXSID20716732
• SF-0578
• 5,5'-(1,4-Diazepane-1,4-diyldisulfonyl)diisoquinoline
• SR-00000000578-1
• Fasudil Dimer
• 1337967-93-7
• 5-{[4-(isoquinoline-5-sulfonyl)-1,4-diazepan-1-yl]sulfonyl}isoquinoline

• Inchi： 1S/C23H22N4O4S2/c28-32(29,22-6-1-4-18-16-24-10-8-20(18)22)26-12-3-13-27(15-14-26)33(30,31)23-7-2-5-19-17-25-11-9-21(19)23/h1-2,4-11,16-17H,3,12-15H2
• InChI Key： AXVDKPYTPWVEHE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=CC1=2)(N1CCCN(CC1)S(C1=CC=CC2C=NC=CC1=2)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 482.10824754g/mol
• Monoisotopic Mass: 482.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.3E-3 g/L) (25 ºC),

1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives